4-Anilino-2-[(4-methylpyrimidin-2-yl)amino]pyrimidine-5-carboxamide

• Molecular Formula: C16H15N7O
• Molecular Weight: 321.34 g/mol
• IUPAC Name: 4-anilino-2-[(4-methylpyrimidin-2-yl)amino]pyrimidine-5-carboxamide
• InChI: InChI=1S/C16H15N7O/c1-10-7-8-18-15(20-10)23-16-19-9-12(13(17)24)14(22-16)21-11-5-3-2-4-6-11/h2-9H,1H3,(H2,17,24)(H2,18,19,20,21,22,23)
• InChI Key: YVTIEYHXPXUHLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC2=NC=C(C(=N2)NC3=CC=CC=C3)C(=O)N

Description

PMID25991433-Compound-G5 is a small molecular drug known for its inhibitory effects on stress-activated protein kinase JNK1 (JNK1) . This compound has garnered attention due to its potential therapeutic applications in various fields, including medicine and biochemistry.

Preparation Methods

The preparation of PMID25991433-Compound-G5 involves several synthetic routes and reaction conditions. One notable method includes the modification of polyamide polyamidoamine dendrimer with trans cyclooctene . This process involves a series of reactions, including over-churning, reduction, condensation, substitution, de-tertbutyloxycarbonyl protection, and further condensation and reduction steps . Industrial production methods typically follow similar synthetic routes but are optimized for large-scale production to ensure consistency and efficiency.

Chemical Reactions Analysis

PMID25991433-Compound-G5 undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For instance, the compound can form different derivatives when subjected to specific substitution reactions .

Scientific Research Applications

PMID25991433-Compound-G5 has a wide range of scientific research applications. In chemistry, it is used as a reagent for studying stress-activated protein kinase pathways . In biology, it serves as a tool for investigating cellular responses to stress and inflammation . In medicine, the compound is being explored for its potential therapeutic effects in treating conditions related to inflammation and immune response . Additionally, it has industrial applications in the development of new drugs and biochemical research .

Mechanism of Action

The mechanism of action of PMID25991433-Compound-G5 involves its inhibitory effects on stress-activated protein kinase JNK1 (JNK1) . By inhibiting this kinase, the compound can modulate various cellular pathways involved in stress response, inflammation, and apoptosis . The molecular targets and pathways involved include the MAPK signaling pathway, ErbB signaling pathway, Ras signaling pathway, cAMP signaling pathway, and FoxO signaling pathway .

Comparison with Similar Compounds

PMID25991433-Compound-G5 can be compared with other similar compounds that inhibit stress-activated protein kinases. Some of these similar compounds include other JNK1 inhibitors and compounds targeting related kinases . What sets PMID25991433-Compound-G5 apart is its unique structure and specific inhibitory effects on JNK1, making it a valuable tool for research and potential therapeutic applications .